Cas no 1449598-83-7 (methyl 3-(1H-indol-5-yl)-3-oxopropanoate)

• Product Name: methyl 3-(1H-indol-5-yl)-3-oxopropanoate
• CAS No: 1449598-83-7
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5752485
• PubChem ID: 89741536
• Update Time: 2023-11-18

methyl 3-(1H-indol-5-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15176395
• 1449598-83-7
• methyl 3-(1H-indol-5-yl)-3-oxopropanoate
• EN300-1794382
• 1H-Indole-5-propanoic acid, β-oxo-, methyl ester

• Inchi： 1S/C12H11NO3/c1-16-12(15)7-11(14)9-2-3-10-8(6-9)4-5-13-10/h2-6,13H,7H2,1H3
• InChI Key： XMSHPUKBSQOFNJ-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1C=CC2=C(C=CN2)C=1

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 381.0±17.0 °C(Predicted)
• pka: 10.17±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives